AZD9898

• Molecular Formula: C20H19ClF3N3O4
• Molecular Weight: 457.8 g/mol
• IUPAC Name: (1S,2S)-2-[5-(5-chloro-2,4-difluoro-N-(2-fluoro-2-methylpropyl)anilino)-3-methoxypyrazine-2-carbonyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C20H19ClF3N3O4/c1-20(2,24)8-27(14-5-11(21)12(22)6-13(14)23)15-7-25-16(18(26-15)31-3)17(28)9-4-10(9)19(29)30/h5-7,9-10H,4,8H2,1-3H3,(H,29,30)/t9-,10-/m0/s1
• InChI Key: RVMWIVNHZMXEHS-UWVGGRQHSA-N
• Isomeric SMILES: CC(C)(CN(C1=CC(=C(C=C1F)F)Cl)C2=CN=C(C(=N2)OC)C(=O)[C@H]3C[C@@H]3C(=O)O)F
• SMILES: O=C([C@@H]1[C@@H](C(C2=NC=C(N(C3=CC(Cl)=C(F)C=C3F)CC(C)(F)C)N=C2OC)=O)C1)O
• Canonical SMILES: CC(C)(CN(C1=CC(=C(C=C1F)F)Cl)C2=CN=C(C(=N2)OC)C(=O)C3CC3C(=O)O)F
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: AZD9898; AZD-9898; AZD 9898
• CAS No.: 2042347-69-1

Description

AZD9898 is a small molecule inhibitor of leukotriene C4 synthase, which is being developed for the oral treatment of leukotriene-driven asthma. This compound inhibits the downstream production of cysteinyl leukotrienes while sparing the production of leukotriene B4 and pro-resolving lipoxins, potentially offering additional benefits compared to existing leukotriene modifiers .

Scientific Research Applications

AZD9898 has several scientific research applications, including:

Chemistry: Used as a tool compound to study leukotriene synthesis and inhibition.

Biology: Investigated for its effects on leukotriene pathways in various cell types, including eosinophils and mast cells.

Medicine: Potential therapeutic agent for treating leukotriene-driven asthma and other inflammatory conditions.

Industry: Utilized in the development of new asthma treatments and as a reference compound in pharmaceutical research.

Mechanism of Action

AZD9898 exerts its effects by inhibiting leukotriene C4 synthase, thereby reducing the production of cysteinyl leukotrienes. This inhibition spares the production of leukotriene B4 and pro-resolving lipoxins, which are involved in resolving inflammation. The molecular targets and pathways involved include the leukotriene synthesis pathway and various inflammatory mediators .

Future Directions

AZD9898 effectively inhibits CysLT production in vivo and in vitro and shows favorable pharmacological properties. LTC4 synthase may be the preferred point at which to inhibit cysteinyl leukotrienes in asthma patients and will be taken forward in clinical studies.

Preparation Methods

The preparation of AZD9898 involves several synthetic routes and reaction conditions. One notable method includes the dehydration of this compound form A hydrate to form B anhydrous, followed by a solid–solid phase transition to form C upon further heating . The specific industrial production methods for this compound are not widely documented, but the compound is synthesized and purified to achieve high purity levels for research and potential pharmaceutical use .

Chemical Reactions Analysis

AZD9898 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, although detailed oxidation pathways are not extensively documented.

Reduction: Similar to oxidation, reduction reactions can be performed, but specific details are limited.

Substitution: this compound can undergo substitution reactions, particularly involving its functional groups.

Common reagents and conditions used in these reactions include organic solvents like dimethyl sulfoxide (DMSO) and various catalysts. The major products formed from these reactions depend on the specific conditions and reagents used .

Comparison with Similar Compounds

AZD9898 is unique compared to other leukotriene inhibitors due to its selective inhibition of leukotriene C4 synthase. Similar compounds include:

Zileuton: A 5-lipoxygenase inhibitor that reduces the production of all leukotrienes, including leukotriene B4.

Montelukast: A cysteinyl leukotriene receptor antagonist that blocks the effects of cysteinyl leukotrienes but does not inhibit their synthesis.

This compound’s ability to selectively inhibit leukotriene C4 synthase while sparing other leukotrienes and pro-resolving lipoxins makes it a promising candidate for further research and development .